Cas no 1532759-89-9 (3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol)

• Product Name: 3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol
• CAS No: 1532759-89-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5274360
• Update Time: 2025-05-23

3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol
• 3-(1-(Aminomethyl)cyclobutyl)-1-methylpyrrolidin-3-ol
• 3-Pyrrolidinol, 3-[1-(aminomethyl)cyclobutyl]-1-methyl-
• 3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol

• Inchi： 1S/C10H20N2O/c1-12-6-5-10(13,8-12)9(7-11)3-2-4-9/h13H,2-8,11H2,1H3
• InChI Key： CWFSTIRBBTTZST-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5

Additional information on 3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol

Professional Introduction to 3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol (CAS No. 1532759-89-9)

3-[1-(Aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1532759-89-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique structural features of this molecule, including its cyclobutyl and pyrrolidinyl moieties, make it a promising candidate for further exploration in medicinal chemistry.

The compound’s structure consists of a cyclobutyl ring substituted with an aminomethyl group at the 1-position, which is further connected to a pyrrolidinyl ring. The presence of the 1-methylpyrrolidin-3-ol moiety adds another layer of complexity, potentially influencing its pharmacokinetic properties and biological interactions. This intricate architecture suggests that 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol could exhibit a range of pharmacological effects, making it a valuable subject for research in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The cyclobutyl group is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the aminomethyl substituent provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets. These features make 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol a versatile scaffold for drug design.

The pyrrolidinyl ring is another key structural element that contributes to the compound’s potential biological activity. Pyrrolidine derivatives are widely recognized for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The 1-methylpyrrolidin-3-ol moiety specifically has been investigated for its potential as a pharmacophore in several drug candidates. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive component in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets more accurately. These tools have been instrumental in designing and optimizing molecules like 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol. By leveraging these technologies, scientists can identify potential lead compounds that exhibit high affinity and selectivity for their intended targets. This approach has significantly accelerated the drug discovery process and led to the identification of several promising candidates for further development.

The synthesis of complex molecules like 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol requires sophisticated synthetic strategies and expertise. The construction of the cyclobutyl ring and its subsequent functionalization are critical steps that must be carefully controlled to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions, organometallic chemistry, and asymmetric synthesis have been employed to achieve these goals. These methods not only enhance efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

The pharmacological evaluation of 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate affinity for certain enzymes and receptors, suggesting potential therapeutic applications. For instance, it has been found to interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. Additionally, preliminary studies indicate that it may have neuroprotective effects, making it a candidate for treating neurological disorders.

The development of novel drug candidates often involves extensive optimization to improve their efficacy, safety, and pharmacokinetic properties. Structural modifications can significantly impact a molecule’s behavior in biological systems. By systematically altering various functional groups within the molecule, researchers can fine-tune its properties to achieve desired outcomes. This iterative process often requires collaboration between synthetic chemists, biologists, and pharmacologists to ensure comprehensive evaluation.

The regulatory landscape plays a crucial role in the development and approval of new drugs. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure that new compounds are safe and effective before they can be approved for clinical use. This process involves preclinical studies followed by clinical trials conducted in humans. The successful progression through these stages is essential for bringing new therapies to market.

The future prospects for 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential in detail. Collaborative efforts between academic institutions, pharmaceutical companies, and research organizations will be essential in advancing this compound towards clinical applications.

In conclusion, 3-[1-(aminomethyl)cyclobutyl]-1-methylpyrrolidin-3-ol (CAS No. 1532759-89-9) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, combined with its demonstrated biological activity, makes it a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.